Cas no 623565-31-1 (4,5-Dihydro-6-thia-1,7a-diaza-indene-2-carboxylic acid ethyl ester)
623565-31-1 structure
Product Name:4,5-Dihydro-6-thia-1,7a-diaza-indene-2-carboxylic acid ethyl ester
CAS No:623565-31-1
MF:C9H12N2O2S
MW:212.268780708313
CID:1115001
PubChem ID:21057706
Update Time:2025-04-20
4,5-Dihydro-6-thia-1,7a-diaza-indene-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dihydro-6-thia-1,7a-diaza-indene-2-carboxylic acid ethyl ester
- ethyl 5,7-dihydro-4H-pyrazolo[1,5-c][1,3]thiazine-2-carboxylate
- AKOS025149806
- 4,5-dihydro-6-thia-1,7a-diazaindene-2-carboxylic acid ethylester
- MTPPMSVRBRLEQF-UHFFFAOYSA-N
- DB-205333
- DA-04326
- SCHEMBL3542014
- 623565-31-1
-
- Inchi: 1S/C9H12N2O2S/c1-2-13-9(12)8-5-7-3-4-14-6-11(7)10-8/h5H,2-4,6H2,1H3
- InChI Key: MTPPMSVRBRLEQF-UHFFFAOYSA-N
- SMILES: S1CN2C(=CC(C(=O)OCC)=N2)CC1
Computed Properties
- Exact Mass: 212.06194880g/mol
- Monoisotopic Mass: 212.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 69.4Ų
4,5-Dihydro-6-thia-1,7a-diaza-indene-2-carboxylic acid ethyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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